Cas no 1805035-03-3 (Ethyl 3-(aminomethyl)-2-cyano-6-(difluoromethyl)pyridine-4-acetate)

• Product Name: Ethyl 3-(aminomethyl)-2-cyano-6-(difluoromethyl)pyridine-4-acetate
• CAS No: 1805035-03-3
• MF: C₁₂H₁₃F₂N₃O₂
• MW: 269.247329473495
• CID: 4879125
• Update Time: 2025-06-14

Ethyl 3-(aminomethyl)-2-cyano-6-(difluoromethyl)pyridine-4-acetate Chemical and Physical Properties

Names and Identifiers

• Ethyl 3-(aminomethyl)-2-cyano-6-(difluoromethyl)pyridine-4-acetate

• Inchi： 1S/C12H13F2N3O2/c1-2-19-11(18)4-7-3-9(12(13)14)17-10(6-16)8(7)5-15/h3,12H,2,4-5,15H2,1H3
• InChI Key： MGMFCNHEFHFEIO-UHFFFAOYSA-N
• SMILES： FC(C1C=C(CC(=O)OCC)C(=C(C#N)N=1)CN)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 19
• Rotatable Bond Count: 6
• Complexity: 356
• XLogP3: 0.6
• Topological Polar Surface Area: 89

Additional information on Ethyl 3-(aminomethyl)-2-cyano-6-(difluoromethyl)pyridine-4-acetate

Research Brief on Ethyl 3-(aminomethyl)-2-cyano-6-(difluoromethyl)pyridine-4-acetate (CAS: 1805035-03-3)

Ethyl 3-(aminomethyl)-2-cyano-6-(difluoromethyl)pyridine-4-acetate (CAS: 1805035-03-3) is a novel pyridine derivative that has recently garnered significant attention in the field of chemical biology and medicinal chemistry. This compound, characterized by its unique structural features including a difluoromethyl group and a cyano substituent, has shown promising potential in various therapeutic applications. Recent studies have focused on its synthesis, pharmacological properties, and mechanism of action, positioning it as a candidate for further drug development.

The synthesis of Ethyl 3-(aminomethyl)-2-cyano-6-(difluoromethyl)pyridine-4-acetate involves a multi-step process that ensures high yield and purity. Key steps include the introduction of the difluoromethyl group via selective fluorination and the formation of the cyano moiety through a nitrile addition reaction. Advanced spectroscopic techniques such as NMR and mass spectrometry have been employed to confirm the structure and purity of the compound. Recent optimizations in the synthetic route have improved scalability, making it feasible for industrial production.

Pharmacological evaluations of this compound have revealed its efficacy as a modulator of specific biological targets. Preliminary in vitro studies indicate that it exhibits inhibitory activity against certain enzymes involved in inflammatory pathways, suggesting potential applications in treating autoimmune diseases. Additionally, its ability to cross the blood-brain barrier has sparked interest in its use for neurological disorders. Animal models have demonstrated favorable pharmacokinetic profiles, including good oral bioavailability and metabolic stability.

Mechanistic studies have shed light on the compound's interaction with its biological targets. Molecular docking simulations suggest that the difluoromethyl group plays a critical role in binding affinity, while the cyano moiety enhances selectivity. These findings are supported by X-ray crystallography data, which provide detailed insights into the binding interactions at the atomic level. Such structural information is invaluable for the design of derivatives with improved potency and reduced off-target effects.

Despite these promising results, challenges remain in the development of Ethyl 3-(aminomethyl)-2-cyano-6-(difluoromethyl)pyridine-4-acetate as a therapeutic agent. Issues such as potential toxicity and long-term stability need to be addressed through comprehensive preclinical studies. Current research efforts are focused on optimizing the compound's safety profile and exploring its potential in combination therapies. Collaborative initiatives between academic institutions and pharmaceutical companies are expected to accelerate its transition into clinical trials.

In conclusion, Ethyl 3-(aminomethyl)-2-cyano-6-(difluoromethyl)pyridine-4-acetate represents a promising scaffold for drug discovery. Its unique chemical structure and demonstrated biological activity make it a valuable candidate for further investigation. Ongoing research aims to unlock its full therapeutic potential, paving the way for novel treatments in areas such as inflammation and neurology. The compound's progress will be closely monitored by the scientific community, with expectations high for its future impact on medicine.